lithium 3-[(4-propoxybenzoyl)amino]propanoate

• IUPAC Name: lithium;3-[(4-propoxybenzoyl)amino]propanoate
• InChI: InChI=1S/C13H17NO4.Li/c1-2-9-18-11-5-3-10(4-6-11)13(17)14-8-7-12(15)16;/h3-6H,2,7-9H2,1H3,(H,14,17)(H,15,16);/q;+1/p-1
• InChI Key: PHQRQWJZORRDFC-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CCCOC1=CC=C(C=C1)C(=O)NCCC(=O)[O-]
• Molecular Formula: C13H16LiNO4
• Molecular Weight: 257.2 g/mol

Description

Lithium 3-[(4-propoxybenzoyl)amino]propanoate, also known as PBA lithium, is a chemical compound that has gained attention in recent years for its potential therapeutic applications. It is a derivative of propionic acid and has been found to exhibit anti-inflammatory, anti-tumor, and neuroprotective properties.

Mechanism of Action

The mechanism of action of lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium is not fully understood, but it is believed to work through multiple pathways. It has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in gene expression regulation. This inhibition leads to increased expression of genes that are involved in anti-inflammatory and neuroprotective pathways. lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has also been found to activate the peroxisome proliferator-activated receptor gamma (PPARγ), which is involved in regulating glucose and lipid metabolism and has been linked to anti-inflammatory and neuroprotective effects.
Biochemical and Physiological Effects
lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has been found to have various biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. It has also been found to reduce oxidative stress by increasing the activity of antioxidant enzymes. Additionally, lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has been found to have neuroprotective effects by promoting the growth and survival of neurons and reducing the production of toxic proteins.

Advantages and Limitations for Lab Experiments

Lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has several advantages for lab experiments. It is a stable compound that can be easily synthesized and stored. It has also been found to have low toxicity and is well-tolerated by cells and animals. However, there are also limitations to its use in lab experiments. lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium is a relatively new compound, and there is still much to be learned about its mechanism of action and potential therapeutic applications. Additionally, its effects may vary depending on the cell or animal model used, and more research is needed to determine its efficacy in humans.

Future Directions

There are several future directions for research on lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium. One area of interest is its potential use in the treatment of neurodegenerative diseases. More research is needed to determine its efficacy in animal models of these diseases and to determine the optimal dosage and administration route for human use. Additionally, lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium may have potential applications in the treatment of inflammatory diseases and cancer. Further research is needed to determine its efficacy in these areas and to identify any potential side effects or limitations.

Synthesis Methods

Lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium is synthesized through a process of esterification and amidation. Propionic acid is reacted with 4-propoxybenzoyl chloride to form 4-propoxybenzoyl propionate. This intermediate is then reacted with lithium hydroxide to form lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium.

Scientific Research Applications

Lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has been studied for its potential therapeutic applications in various fields of medicine. It has been found to exhibit anti-inflammatory properties, making it a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. It has also been studied for its anti-tumor properties and has shown promising results in inhibiting the growth of cancer cells. Additionally, lithium 3-[(4-propoxybenzoyl)amino]propanoate lithium has been found to have neuroprotective properties and may be a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.